(2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C20H19ClN2O4S
• Molecular Weight: 418.9 g/mol
• IUPAC Name: (5Z)-5-[(3-chloro-5-ethoxy-4-hydroxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19ClN2O4S/c1-4-27-16-10-12(9-15(21)18(16)24)11-17-19(25)23(2)20(28-17)22-13-5-7-14(26-3)8-6-13/h5-11,24H,4H2,1-3H3/b17-11-,22-20?
• InChI Key: WLIXETYNUYQEBF-GNYMFXGWSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C)Cl)O
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C)Cl)O

Description

(2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one, also known as CEMT-2, is a thiazolidinone derivative that has shown promising results in scientific research applications. This compound has gained attention due to its potential therapeutic effects in various diseases, including cancer, diabetes, and Alzheimer's disease.

Mechanism of Action

The mechanism of action of (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of cell growth and survival. In diabetes research, (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to activate the AMPK signaling pathway, which is involved in the regulation of glucose uptake and metabolism. In Alzheimer's disease research, (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to inhibit the activity of beta-secretase, an enzyme that is involved in the production of amyloid beta.
Biochemical and Physiological Effects
(2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to have various biochemical and physiological effects in cells and animal models. In cancer cells, (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to induce apoptosis and inhibit cell proliferation. It has also been shown to sensitize cancer cells to chemotherapy drugs, making them more susceptible to treatment. In diabetes research, (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to improve glucose uptake and insulin sensitivity in cells. In Alzheimer's disease research, (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to reduce amyloid beta accumulation and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

(2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has several advantages for lab experiments, including its high yield and purity, as well as its potential therapeutic effects in various diseases. However, there are also limitations to using (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in lab experiments, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one research, including further studies on its mechanism of action and potential therapeutic effects in various diseases. In cancer research, (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one could be further studied as a potential chemotherapy adjuvant or as a standalone treatment for certain types of cancer. In diabetes research, (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one could be further studied as a potential therapeutic agent for improving glucose uptake and insulin sensitivity. In Alzheimer's disease research, (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one could be further studied as a potential therapeutic agent for reducing amyloid beta accumulation and improving cognitive function. Additionally, further studies could be conducted to optimize the synthesis method of (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one and improve its solubility and toxicity profile.

Synthesis Methods

The synthesis of (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the reaction of 3-chloro-5-ethoxy-4-hydroxybenzaldehyde and 4-methoxyaniline with thiosemicarbazide in the presence of acetic acid. The reaction mixture is refluxed in ethanol for several hours, and the resulting product is then purified using column chromatography. The yield of (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is approximately 70%, and the compound can be characterized by various spectroscopic techniques, including NMR and IR.

Scientific Research Applications

(2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic effects in various diseases. In cancer research, (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been found to sensitize cancer cells to chemotherapy drugs, making them more susceptible to treatment. In diabetes research, (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been shown to improve glucose uptake and insulin sensitivity in cells. In Alzheimer's disease research, (2Z,5Z)-5-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to reduce amyloid beta accumulation and improve cognitive function in animal models.